Cas no 533871-63-5 (4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533871-63-5
• MF: C₂₈H₃₆N₄O₇S
• MW: 572.673046112061
• CID: 6024940
• PubChem ID: 5104182
• Update Time: 2025-07-15

4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(cyclohexylmethylamino)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F0559-0308
• Oprea1_682387
• 533871-63-5
• AKOS024583708

• Inchi： 1S/C28H36N4O7S/c1-5-36-23-17-20(18-24(37-6-2)25(23)38-7-3)27-30-31-28(39-27)29-26(33)19-13-15-22(16-14-19)40(34,35)32(4)21-11-9-8-10-12-21/h13-18,21H,5-12H2,1-4H3,(H,29,31,33)
• InChI Key： KUMMWJVHFQUDCE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(S(N(C2CCCCC2)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 572.23047067g/mol
• Monoisotopic Mass: 572.23047067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 9.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-Cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-Triethoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 533871-63-5)

4-Cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, with the CAS number 533871-63-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of sulfonamides and oxadiazoles, which are known for their diverse biological activities and therapeutic potential.

The structure of 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by a benzamide core linked to a 1,3,4-oxadiazole ring and a cyclohexyl(methyl)sulfamoyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The triethoxyphenyl substituent further enhances the lipophilicity and solubility of the compound, making it suitable for various pharmaceutical formulations.

Recent studies have focused on the pharmacological properties of 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antitumor activity of 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the PI3K/Akt pathway in breast cancer cells and the MAPK/ERK pathway in colorectal cancer cells. These results highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and exhibits a long half-life in plasma. This makes it suitable for once-daily dosing regimens in clinical settings.

In terms of safety and toxicity, preliminary data indicate that 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has a low toxicity profile. Animal studies have not shown any significant adverse effects at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthesis of 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide involves several steps. The key intermediates include 2-aminothiophenol derivatives and triethoxybenzoic acid derivatives. The final step typically involves coupling these intermediates using standard peptide coupling reagents such as EDCI or HATU in the presence of a base like DIPEA. The overall yield of the synthesis can be optimized by carefully controlling reaction conditions such as temperature and solvent choice.

In conclusion, 4-cyclohexyl(methyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 533871-63-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.